![molecular formula C17H21FN8O4S2 B3001176 1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-4-((4-fluoro-3-(1H-tetrazol-5-yl)phenyl)sulfonyl)-1,4-diazepane CAS No. 1904083-08-4](/img/structure/B3001176.png)
1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-4-((4-fluoro-3-(1H-tetrazol-5-yl)phenyl)sulfonyl)-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-4-((4-fluoro-3-(1H-tetrazol-5-yl)phenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C17H21FN8O4S2 and its molecular weight is 484.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Farnesyltransferase Inhibitors and Antitumor Activity
1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)-4-((4-fluoro-3-(1H-tetrazol-5-yl)phenyl)sulfonyl)-1,4-diazepane derivatives have been studied as farnesyltransferase inhibitors, showing potent preclinical antitumor activity. These compounds achieve significant in vivo activity in human colon tumor models, indicating their potential as effective agents in cancer therapy (Hunt et al., 2000).
Synthesis and Characterization
The compound has been synthesized and characterized in various studies. One approach involves a Ugi multicomponent reaction followed by an intramolecular SN2 reaction, leading to the synthesis of diazepane systems with potential biological activity (Banfi et al., 2007).
Application in OLEDs and Fluorescence Response
Certain derivatives of this compound exhibit properties useful in Organic Light Emitting Diodes (OLEDs). They display high thermal stability, fluorescence with emission in the violet to blue region, and large HOMO-LUMO energy gaps, making them potential candidates as blue emitters or hole blocking materials in OLEDs. Additionally, these derivatives show a distinguishable fluorescence response with increasing Ag(I) ions, suggesting applications in metal ion detection (Wang et al., 2010).
Chemical Transformations and Biological Activity
Studies have shown that various chemical transformations of the compound and its derivatives lead to products with potential biological activities. For example, the synthesis of substituted 2--[4-(1,2-dimethyl-5-nitro-1H-imidazol-4-yl)phenyl]-1-arylethanols and related compounds using specific methodologies indicates potential applications in medicinal chemistry (Juspin et al., 2011).
Properties
IUPAC Name |
1-(1,2-dimethylimidazol-4-yl)sulfonyl-4-[4-fluoro-3-(2H-tetrazol-5-yl)phenyl]sulfonyl-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN8O4S2/c1-12-19-16(11-24(12)2)32(29,30)26-7-3-6-25(8-9-26)31(27,28)13-4-5-15(18)14(10-13)17-20-22-23-21-17/h4-5,10-11H,3,6-9H2,1-2H3,(H,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQNJPIZLEGRCOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)F)C4=NNN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN8O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.